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Compound of Interest

Compound Name: Heptadecanal

Cat. No.: B146464 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides comprehensive, step-by-step guidance for

the personal protective equipment (PPE), operational procedures, and disposal of

Heptadecanal to ensure laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
Heptadecanal is a long-chain fatty aldehyde that requires careful handling to avoid exposure.

It is known to cause skin and serious eye irritation and may cause respiratory irritation.[1][2]

Therefore, adherence to the following PPE guidelines is mandatory.

Summary of Recommended Personal Protective Equipment
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PPE Category Item Standard/Material Purpose

Hand Protection
Chemical-resistant

gloves

Nitrile, Neoprene, or

PVC tested according

to EN 374

To prevent skin

contact.[3][4]

Eye Protection
Safety goggles with

side-shields

Conforming to EN 166

(EU) or NIOSH (US)

To protect eyes from

splashes or dust.[3]

Body Protection

Laboratory coat or

fire/flame resistant

and impervious

clothing

Standard cotton or

synthetic blend

To protect clothing

and skin from spills.[3]

[4]

Respiratory Protection

Not generally required

under normal, well-

ventilated conditions.

Use a full-face

respirator if exposure

limits are exceeded or

irritation is

experienced.

N/A

To be used if

generating dust or

aerosols in a poorly

ventilated area.[3][4]

Operational Plan for Handling Heptadecanal
A systematic approach is crucial to minimize exposure and prevent contamination during the

handling of Heptadecanal. The following workflow outlines the key procedural steps.

Preparation:

Don appropriate PPE: Before handling, ensure all recommended PPE is worn correctly.

Prepare a clean work area: Work should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[3]

Gather all necessary equipment and reagents: Have all required materials readily accessible

to avoid leaving the designated handling area.

Handling:
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Weighing or measuring: Heptadecanal is a solid at room temperature and should be

handled carefully to avoid generating dust.[1][3] Use non-sparking tools.[3]

Dissolving: When preparing solutions, add Heptadecanal to the solvent slowly to avoid

splashing.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3]

Cleanup and Disposal:

Decontamination: Clean the work area and any used equipment thoroughly after handling.

Waste Characterization: Determine if the Heptadecanal waste is considered hazardous

according to local, state, and federal regulations. Your institution's Environmental Health and

Safety (EHS) department should be consulted for guidance.[5]

Waste Segregation and Labeling: Do not mix Heptadecanal waste with other waste streams.

[5] Label the waste container clearly with "Hazardous Waste" (if applicable), the full chemical

name "Heptadecanal," and indicate the associated hazards.[5]

Disposal: The material can be disposed of by removal to a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[3] Do not pour down the drain.[5]

Contaminated packaging should be triple-rinsed and offered for recycling or disposed of in a

sanitary landfill after being punctured to prevent reuse.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for Heptadecanal.
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Property Value

Molecular Formula C₁₇H₃₄O

Molecular Weight 254.45 g/mol [3]

Appearance White to Off-White Solid/Crystal[3][6]

Melting Point 34 - 39 °C[6]

Boiling Point 317 - 319 °C[6]

Experimental Workflow and Safety Procedures
The following diagram illustrates the logical flow for the safe handling of Heptadecanal, from

initial preparation to final disposal.
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Caption: Workflow for the safe handling of Heptadecanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Heptadecanal | C17H34O | CID 71552 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Page loading... [guidechem.com]

3. chemicalbook.com [chemicalbook.com]

4. benchchem.com [benchchem.com]

5. benchchem.com [benchchem.com]

6. chemimpex.com [chemimpex.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Heptadecanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146464#personal-protective-equipment-for-handling-
heptadecanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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